Cas no 1153944-92-3 (2-chloro-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide)

• Product Name: 2-chloro-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide
• CAS No: 1153944-92-3
• MF: C₁₄H₁₁ClN₄O
• MW: 286.716341257095
• CID: 5682258
• PubChem ID: 43429935
• Update Time: 2023-09-14

2-chloro-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-methylpyrazol-4-yl)quinoline-4-carboxamide
• AKOS009295391
• EN300-26592407
• Z373774964
• 1153944-92-3
• 2-chloro-N-(1-methyl-1H-pyrazol-4-yl)quinoline-4-carboxamide

• Inchi： 1S/C14H11ClN4O/c1-19-8-9(7-16-19)17-14(20)11-6-13(15)18-12-5-3-2-4-10(11)12/h2-8H,1H3,(H,17,20)
• InChI Key： NJKIPHCHSOPVFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2C=NN(C)C=2)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 286.0621387g/mol
• Monoisotopic Mass: 286.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides